Application Notes & Protocols: Establishing an EAE Animal Model for Teriflunomide Efficacy Testing

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Teriflunomide*
CAS No.:	*163451-81-8*
Cat. No.:	*B560168*

Get Quote

Introduction

Multiple Sclerosis (MS) is a chronic, inflammatory, and demyelinating disease of the central nervous system (CNS) with a presumed autoimmune etiology.[1][2] Experimental Autoimmune Encephalomyelitis (EAE) is the most extensively utilized animal model to investigate the pathogenesis of MS and to evaluate the efficacy of potential therapeutic agents.[2][3][4][5] EAE models the key pathological hallmarks of MS, including inflammation, demyelination, axonal loss, and gliosis.[5][6][7] The most common method for inducing EAE is through active immunization with myelin-derived antigens or peptides, such as Myelin Oligodendrocyte Glycoprotein (MOG), emulsified in Complete Freund's Adjuvant (CFA).[1][3][4][8]

Teriflunomide (brand name Aubagio®) is an oral disease-modifying therapy approved for the treatment of relapsing forms of multiple sclerosis.[9][10][11][12] Its primary mechanism of action involves the selective and reversible inhibition of the mitochondrial enzyme dihydroorotate dehydrogenase (DHODH).[10][13][14][15][16] This enzyme is critical for the de novo synthesis of pyrimidines, which are essential for the proliferation of rapidly dividing cells,

© 2026 BenchChem. All rights reserved.

including activated T and B lymphocytes.[13][15][17] By inhibiting DHODH, **Teriflunomide** exerts a cytostatic effect on these key mediators of the autoimmune response in MS, thereby reducing inflammation and subsequent CNS damage.[13][15]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust EAE animal model and utilizing it to test the efficacy of **Teriflunomide**. The protocols detailed herein are designed to ensure scientific integrity and reproducibility.

I. Mechanism of Action of Teriflunomide

Teriflunomide's therapeutic effect in MS stems from its ability to modulate the immune response by targeting lymphocyte proliferation. Activated T and B cells, which play a central role in the autoimmune attack on the myelin sheath in MS, rely heavily on the de novo pyrimidine synthesis pathway for their rapid expansion.[13][15] **Teriflunomide** specifically inhibits DHODH, a key enzyme in this pathway.[10][13][14][15][16] This inhibition leads to a depletion of the pyrimidine pool necessary for DNA and RNA synthesis, thereby arresting the cell cycle and preventing the proliferation of these activated lymphocytes.[13][15][18] This targeted action reduces the infiltration of inflammatory cells into the CNS, a critical step in the pathogenesis of MS and EAE.[13]



Click to download full resolution via product page

Caption: **Teriflunomide** inhibits DHODH, blocking pyrimidine synthesis and lymphocyte proliferation.

© 2026 BenchChem. All rights reserved.

II. Establishing the EAE Animal Model

The most common and reproducible EAE model for studying chronic MS is induced in C57BL/6 mice using the Myelin Oligodendrocyte Glycoprotein 35-55 (MOG_{35-55}) peptide.[1][3][4] This model is characterized by an ascending paralysis that allows for clear clinical scoring.

Materials

- Animals: Female C57BL/6 mice, 8-12 weeks old.
- Antigen: MOG_{35-55} peptide (synthesis grade).
- Adjuvant: Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra.
- Toxin: Pertussis toxin (PTX).
- Buffers and Media: Sterile Phosphate-Buffered Saline (PBS), Sterile Saline.

Protocol: EAE Induction

- Preparation of MOG_{35-55}/CFA Emulsion:
  - Reconstitute lyophilized MOG_{35-55} peptide in sterile PBS to a final concentration of 2 mg/mL.
  - Prepare CFA containing 4 mg/mL of Mycobacterium tuberculosis.
  - Create a 1:1 emulsion of the MOG_{35-55} solution and CFA. This can be achieved by drawing the two solutions into separate syringes connected by a Luer-Lok and repeatedly passing the mixture back and forth until a stable, white, viscous emulsion is formed. A drop of the emulsion should not disperse when placed in water.
- Immunization (Day 0):
  - Anesthetize the mice.
  - Subcutaneously inject 100 µL of the MOG_{35-55}/CFA emulsion at two sites on the flank (total volume of 200 µL per mouse).[1]

© 2026 BenchChem. All rights reserved.

- Administer 200 ng of Pertussis toxin in 200 µL of sterile PBS via intraperitoneal (i.p.) injection.[19]

- Second PTX Injection (Day 2):
  - Administer a second dose of 200 ng of Pertussis toxin in 200 µL of sterile PBS via i.p. injection.[19]



Click to download full resolution via product page

Caption: Workflow for the induction of EAE in C57BL/6 mice.

III. Teriflunomide Efficacy Testing Protocol

© 2026 BenchChem. All rights reserved.

The efficacy of **Teriflunomide** can be assessed in both prophylactic and therapeutic treatment paradigms.[4] A prophylactic study evaluates the ability of the drug to prevent or delay the onset of disease, while a therapeutic study assesses its ability to ameliorate existing disease.

Experimental Design

- Animal Groups:
  - Group 1: Naive Control: No EAE induction, receives vehicle.
  - Group 2: EAE Vehicle Control: EAE induction, receives vehicle.
  - Group 3: EAE + **Teriflunomide** (Prophylactic): EAE induction, receives **Teriflunomide** starting from Day 0.
  - Group 4: EAE + **Teriflunomide** (Therapeutic): EAE induction, receives **Teriflunomide** upon onset of clinical signs (e.g., clinical score of 1).
- Dosing: **Teriflunomide** can be administered orally once daily. A dose of 10 mg/kg has been shown to be effective in rat EAE models.[20][21] Dose-response studies may be necessary to determine the optimal dose in the mouse model.
- Duration: The study should continue for at least 28-30 days post-immunization to observe the full disease course.[4]

Protocol: **Teriflunomide** Administration and Monitoring

- Drug Preparation: Prepare a suspension of **Teriflunomide** in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).
- Administration: Administer the prepared **Teriflunomide** suspension or vehicle orally via gavage once daily according to the assigned treatment group and schedule.
- Clinical Scoring: Monitor the animals daily for clinical signs of EAE and record their body weight. The clinical scoring is typically performed on a 0-5 scale.[22][23][24]
- Data Collection: At the end of the study, collect tissues for further analysis. This may include the brain and spinal cord for histology, and spleen and lymph nodes for immunological

© 2026 BenchChem. All rights reserved.

assays.



Click to download full resolution via product page

Caption: Experimental design for testing **Teriflunomide** efficacy in the EAE model.

IV. Data Collection and Analysis

A comprehensive evaluation of **Teriflunomide**'s efficacy requires a multi-faceted approach to data collection and analysis, encompassing clinical, histological, and immunological endpoints.

© 2026 BenchChem. All rights reserved.

Parameter	Method	Description
Clinical Assessment	Daily Clinical Scoring	A standardized 0-5 scale is used to grade the severity of paralysis.[22][24][25] 0: No clinical signs 1: Limp tail 2: Hind limb weakness 3: Partial hind limb paralysis 4: Complete hind limb paralysis 5: Moribund state
Daily Body Weight Measurement	Weight loss is an indicator of disease severity.[1][26]	
Histopathological Analysis	Hematoxylin & Eosin (H&E) Staining	To assess the extent of inflammatory cell infiltration in the brain and spinal cord.[7][27]
Luxol Fast Blue (LFB) Staining	To visualize and quantify areas of demyelination.[2][7][27]	
Immunohistochemistry (IHC)	To identify specific immune cell populations (e.g., T cells, B cells, macrophages) within CNS lesions.[2][27]	
Immunological Assessment	Flow Cytometry	To analyze the frequency and phenotype of immune cell populations in the spleen, lymph nodes, and CNS.[19][28]
Cytokine Analysis (ELISA, Multiplex)	To measure the levels of pro- and anti-inflammatory cytokines in serum or from cultured splenocytes.[26]	

V. Expected Outcomes

© 2026 BenchChem. All rights reserved.

Based on its mechanism of action and previous studies in EAE models, treatment with **Teriflunomide** is expected to result in:[13][21]

- Delayed onset of clinical signs in the prophylactic treatment group.
- Reduced peak clinical scores and cumulative disease severity in both prophylactic and therapeutic treatment groups.[21]
- Amelioration of body weight loss compared to the vehicle-treated EAE group.
- Reduced inflammatory cell infiltration and demyelination in the CNS as determined by histological analysis.[13][21]
- A decrease in the proliferation of encephalitogenic T cells and a potential shift in the cytokine profile towards an anti-inflammatory phenotype.

VI. Conclusion

The EAE model provides a robust and reproducible platform for evaluating the in vivo efficacy of therapeutic candidates for multiple sclerosis. By following the detailed protocols and experimental designs outlined in these application notes, researchers can effectively establish an EAE model and assess the therapeutic potential of **Teriflunomide**. The multi-parameter approach to data analysis, combining clinical, histological, and immunological readouts, will provide a comprehensive understanding of the drug's mechanism of action and its impact on the disease process.

References

- Bar-Or, A., Pachner, A., Menguy-Vacheron, F., et al. (2014). **Teriflunomide** and Its Mechanism of Action in Multiple Sclerosis. PMC - PubMed Central. [Link]
- MS Society. (n.d.). **Teriflunomide** (Aubagio). MS Society. [Link]
- Synapse. (2023). What are DHODH inhibitors and how do you quickly get the latest development progress?. Patsnap. [Link]
- Synapse. (2024). What is the mechanism of **Teriflunomide**?. Patsnap. [Link]

© 2026 BenchChem. All rights reserved.

- Constantinescu, C. S. (2013). **Teriflunomide** – A New Oral Agent for Multiple Sclerosis Treatment. PMC - NIH. [Link]
- Synapse. (2024). What are DHODH inhibitors and how do they work?. Patsnap. [Link]
- Ortega, M. C., et al. (2018). Active Induction of Experimental Autoimmune Encephalomyelitis (EAE) with MOG35–55 in the Mouse. Springer Nature Experiments. [Link]
- Wayne State University. (n.d.). Induction and Monitoring of Experimental Autoimmune Encephalitis (EAE) in Rodents. Wayne State University. [Link]
- Kim, D. O., et al. (2019). Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis. Bio-protocol. [Link]
- Bar-Or, A., et al. (2014). **Teriflunomide** and its mechanism of action in multiple sclerosis. PubMed. [Link]
- 't Hart, B. A., et al. (2011). Experimental autoimmune encephalomyelitis (EAE) as a model for multiple sclerosis (MS). British Journal of Pharmacology. [Link]
- Su, Y., et al. (2020). Clinical and Histopathological Assessment on an Animal Model with Experimental Autoimmune Encephalomyelitis. PMC - PubMed Central. [Link]
- Taconic Biosciences. (n.d.). EAE Mouse Models for MS: Induction Methods & Strain Insights. Taconic Biosciences. [Link]
- Inotiv. (n.d.). Scoring for Multiple Sclerosis Studies. Inotiv. [Link]
- Scruggs, B. A., et al. (2013). Clinical scoring over the disease course of the EAE model. ResearchGate. [Link]
- Liu, X., et al. (2017). A novel series of human dihydroorotate dehydrogenase inhibitors discovered by in vitro screening: inhibition activity and crystallographic binding mode. NIH. [Link]

© 2026 BenchChem. All rights reserved.

- Ben-Nun, A., et al. (2018). Titration of myelin oligodendrocyte glycoprotein (MOG) - Induced experimental autoimmune encephalomyelitis (EAE) model. ResearchGate. [Link]
- Kloska, A., et al. (2023). Histopatological parameters of the spinal cord in different phases of experimental autoimmune encephalomyelitis. A mouse model of multiple sclerosis examined by classical stainings combined with immunohistochemistry. PubMed. [Link]
- Wostradowski, T., et al. (2016). **Teriflunomide** Attenuates Immunopathological Changes in the Dark Agouti Rat Model of Experimental Autoimmune Encephalomyelitis. PubMed Central. [Link]
- van der Star, B. J., et al. (2020). Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions. Frontiers in Immunology. [Link]
- Kloska, A., et al. (2023). HISTOPATHOLOGICAL PARAMETERS OF THE SPINAL CORD IN DIFFERENT PHASES OF EXPERIMENTAL AUTOIMMUNE ENCEPHALOMYELITIS. A MOUSE MODEL. Journal of Physiology and Pharmacology. [Link]
- Sykes, D. B. (2018). The emergence of dihydroorotate dehydrogenase (DHODH) as a therapeutic target in acute myeloid leukemia. PMC - NIH. [Link]
- Bergh, F. T., et al. (2019). Murine EAE models and their histological assessment. ResearchGate. [Link]
- JoVE. (2023). Experimental Autoimmune Encephalomyelitis in. JoVE Journal. [Link]
- JoVE. (2015). Video: Induction of Experimental Autoimmune Encephalomyelitis in Mice and Evaluation of the Disease-dependent Distribution of Immune Cells in Various Tissues. JoVE. [Link]
- Absinta, M., et al. (2021). Chronic experimental autoimmune encephalomyelitis is an excellent model to study neuroaxonal degeneration in multiple sclerosis. Frontiers in Neuroscience. [Link]
- York, E. M., et al. (2016). A method for histopathological study of the multifocal nature of spinal cord lesions in murine experimental autoimmune encephalomyelitis. PubMed Central.

© 2026 BenchChem. All rights reserved.

[Link]

- Sanofi. (n.d.). Abridged Prescribing Information **Teriflunomide** Tablets AUBAGIO® COMPOSITION. Sanofi. [Link]
- FDA. (2021). Aubagio. FDA. [Link]
- FDA. (2012). Reference ID: 3188314. accessdata.fda.gov. [Link]
- FEPBlue. (2025). Aubagio. FEPBlue. [Link]
- InnoSer. (n.d.). EAE Mouse Model - Immunology CRO. InnoSer. [Link]
- Merrill, J. E., et al. (2009). **Teriflunomide** reduces behavioral, electrophysiological, and histopathological deficits in the Dark Agouti rat model of experimental autoimmune encephalomyelitis. PubMed. [Link]
- Medscape. (n.d.). Aubagio (**teriflunomide**) dosing, indications, interactions, adverse effects, and more. Medscape. [Link]
- Gangoiti, L., et al. (2016). Induction of gut regulatory CD39+ T cells by **teriflunomide** protects against EAE. PMC. [Link]
- Lodygin, D., et al. (2016). Live Imaging of Immune Responses in Experimental Models of Multiple Sclerosis. PMC. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. bio-protocol.org [bio-protocol.org]
- 2. Clinical and Histopathological Assessment on an Animal Model with Experimental Autoimmune Encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]

- 3. Active Induction of Experimental Autoimmune Encephalomyelitis (EAE) with MOG35–55 in the Mouse | Springer Nature Experiments [experiments.springernature.com]
- 4. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
- 5. Experimental autoimmune encephalomyelitis (EAE) as a model for multiple sclerosis (MS) - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Histopatological parameters of the spinal cord in different phases of experimental autoimmune encephalomyelitis. A mouse model of multiple sclerosis examined by classical stainings combined with immunohistochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. jpp.krakow.pl [jpp.krakow.pl]
- 8. EAE Mouse Models for MS: Induction Methods & Strain Insights | Taconic Biosciences [taconic.com]
- 9. mssociety.org.uk [mssociety.org.uk]
- 10. Teriflunomide – A New Oral Agent for Multiple Sclerosis Treatment - PMC [pmc.ncbi.nlm.nih.gov]
- 11. accessdata.fda.gov [accessdata.fda.gov]
- 12. www2.fepblue.org [www2.fepblue.org]
- 13. Teriflunomide and Its Mechanism of Action in Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
- 14. What are DHODH inhibitors and how do you quickly get the latest development progress? [synapse.patsnap.com]
- 15. What is the mechanism of Teriflunomide? [synapse.patsnap.com]
- 16. What are DHODH inhibitors and how do they work? [synapse.patsnap.com]
- 17. scbt.com [scbt.com]
- 18. The emergence of dihydroorotate dehydrogenase (DHODH) as a therapeutic target in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Video: Induction of Experimental Autoimmune Encephalomyelitis in Mice and Evaluation of the Disease-dependent Distribution of Immune Cells in Various Tissues [jove.com]
- 20. Teriflunomide Attenuates Immunopathological Changes in the Dark Agouti Rat Model of Experimental Autoimmune Encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
- 21. Teriflunomide reduces behavioral, electrophysiological, and histopathological deficits in the Dark Agouti rat model of experimental autoimmune encephalomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 22. Induction and Monitoring of Experimental Autoimmune Encephalitis (EAE) in Rodents [research.wayne.edu]
- 23. Hooke - Contract Research - Experimental autoimmune encephalomyelitis (EAE) - Rat EAE scoring [hookelabs.com]
- 24. Hooke - Contract Research - Experimental autoimmune encephalomyelitis (EAE) - Mouse EAE scoring [hookelabs.com]
- 25. inotiv.com [inotiv.com]
- 26. EAE Mouse Model - Immunology CRO - InnoSer [innoserlaboratories.com]
- 27. A method for histopathological study of the multifocal nature of spinal cord lesions in murine experimental autoimmune encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
- 28. miltenyibiotec.com [miltenyibiotec.com]

- To cite this document: BenchChem. [Application Notes & Protocols: Establishing an EAE Animal Model for Teriflunomide Efficacy Testing]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b560168/docs#application-notes-protocols-establishing-an-eae-animal-model-for-teriflunomide-efficacy-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved.

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.